Cas no 78564-10-0 (2-methyl-1H-Indole-3-acetic acid methyl ester)

• Product name: 2-methyl-1H-Indole-3-acetic acid methyl ester
• CAS No: 78564-10-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 534325
• PubChem ID: 10774509

2-methyl-1H-Indole-3-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (2-methyl-indol-3-yl)-acetic acid methyl ester
• 1H-Indole-3-acetic acid, 2-methyl-, methyl ester
• 2-methyl-1H-Indole-3-acetic acid methyl ester
• methyl 2-(2-methyl-1H-indol-3-yl)acetate
• SCHEMBL1191332
• BS-24354
• 2-Methyl-Indol-3-Essigsaure-Methylester
• 2-Methyl-1H-indol-3-ylacetic acid, methyl ester
• DTXSID20444705
• OMCDPBZUNDJKEQ-UHFFFAOYSA-N
• SBB044946
• CHEMBL4213806
• (2-methyl-1H-indol-3-yl)-acetic acid methyl ester
• Methyl2-(2-methyl-1H-indol-3-yl)acetate
• 78564-10-0
• AKOS000275034

• Inchi： InChI=1S/C12H13NO2/c1-8-10(7-12(14)15-2)9-5-3-4-6-11(9)13-8/h3-6,13H,7H2,1-2H3
• InChI Key： OMCDPBZUNDJKEQ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2N1)CC(=O)OC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.1Ų